Reverse micelles from amphiphilic branched polymers

Soft Matter Pub Date: 2010-08-02 DOI: 10.1039/C0SM00272K

Abstract

It is well established that micellar structures can form in non-aqueous solutions. The resulting nanostructures, commonly referred to as ‘reverse micelles’, are characterized by a polar core and hydrophobic shell. Such micelles have typically been generated from hydrophobically-modified polar branched polymers and evaluated as solubilizing agents for low molecular-weight anionic dyes. From these studies, critical elements, such as micelle composition and size, have been identified as being determinants of micellar behavior. In this manuscript, the synthesis and characterization of amphiphilic branched polymers that have been used in the preparation of reverse micelles are reviewed, with a particular focus on the factors dictating their ability to interact with hydrophilic guest molecules.

Graphical abstract: Reverse micelles from amphiphilic branched polymers
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